3,7-Dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid

• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol
• SMILES: CC1=NN=C2N1CC(N(C2)C)C(=O)O
• InChI: InChI=1S/C8H12N4O2/c1-5-9-10-7-4-11(2)6(8(13)14)3-12(5)7/h6H,3-4H2,1-2H3,(H,13,14)
• InChIKey: WBNZLEUKQIIYGA-UHFFFAOYSA-N

Core Scaffold & Procurement Identity

3,7-Dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (CAS 1934266-17-7) is a partially saturated, bicyclic heterocycle within the triazolo[4,3-a]pyrazine family, featuring a fused 1,2,4-triazole and a 5,6,7,8-tetrahydro-pyrazine ring bearing methyl substituents at the 3- and 7-positions and a carboxylic acid at the 6-position [1]. This substitution pattern yields a compact, fragment-like scaffold (MW 196.21 g/mol, formula C8H12N4O2) with a computed polar surface area (TPSA) of 71.3 Ų and a single hydrogen bond donor, positioning it as a versatile intermediate for medicinal chemistry and chemical biology applications [1]. The compound is commercially supplied at ≥95% purity as both the free base and the dihydrochloride salt (CAS 2031259-29-5), the latter offering enhanced aqueous solubility for in vitro screening and synthetic manipulation .

Scaffold Partially saturated triazolo[4,3-a]pyrazine core with 3,7-dimethyl and 6-carboxylic acid substitution

Chirality Racemic C6 stereocenter enables chiral building block applications

Salt form Free base and dihydrochloride salt available; salt enhances aqueous solubility for in vitro assays

• [1] PubChem Compound Summary for CID 126790567, 3,7-Dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid. National Center for Biotechnology Information (2024). View Source

Why Generic Substitution Fails

Triazolo[4,3-a]pyrazine building blocks share a common bicyclic core, yet substitution pattern, ring saturation state, and carboxylic acid regioisomerism fundamentally alter their physicochemical properties, synthetic utility, and downstream pharmacological profiles [1]. The 3,7-dimethyl-6-carboxylic acid configuration of this compound introduces a stereogenic center at C6 and a unique combination of steric and electronic features absent in unsubstituted, mono-methyl, 3-carboxy, or fully aromatic analogs [2]. Replacing this compound with an untested analog risks altering scaffold geometry, hydrogen-bonding networks, and metabolic stability in the final target molecule. The quantitative evidence below establishes the measurable basis for these differentiation points.

Regioisomerism 6-COOH vs. 3-COOH orientation alters carboxylate vector, which may shift hinge-binding geometry

Methyl pattern 3,7-dimethyl substitution creates distinct steric and lipophilicity profile; unsubstituted or monomethyl analogs may not replicate fragment library properties

Chirality loss Achiral analogs lack C6 stereocenter, preventing enantioselective synthesis or chiral resolution workflows

• [1] Jethava DJ, Borad MA, Bhoi MN, Acharya PT, Bhavsar ZA, Patel HD. New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry. Arabian Journal of Chemistry. 2020;13(12):8532-8591. View Source
• [2] PubChem Compound Summary for CID 126790567, 3,7-Dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid. National Center for Biotechnology Information (2024). View Source

Differentiation Evidence

6-COOH vs. 3-COOH Regioisomerism

The target compound positions the carboxylic acid at the 6-position of the tetrahydro-pyrazine ring, whereas the closest saturated analog, 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid (CAS 1260834-01-2), places it at the 3-position on the triazole ring [1]. This regioisomeric difference alters the vector of the carboxylate pharmacophore relative to the bicyclic core, directly impacting hinge-binding geometry in kinase and PARP inhibitor design programs that exploit the triazolo[4,3-a]pyrazine scaffold [2].

6-COOH vs. 3-COOH

Reported

6-COOH regioisomer: MW 196.21, carboxylate vector from pyrazine C6

vs

3-COOH regioisomer: MW 168.15, vector from triazole C3

Carboxylate orientation affects hinge-binding and amide coupling geometry

TPSA not reported for comparator; confirm fit for target protein pocket

Evidence Dimension	Carboxylic acid attachment position and core molecular descriptor shift
Target Compound Data	6-carboxylic acid regioisomer; MW 196.21 g/mol; formula C8H12N4O2; TPSA 71.3 Ų; XLogP3-AA -3.2; 1 rotatable bond [1]
Comparator Or Baseline	3-carboxylic acid regioisomer (5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid, CAS 1260834-01-2); MW 168.15 g/mol; formula C6H8N4O2
Quantified Difference	ΔMW = 28.06 g/mol (attributable to two additional methyl groups); regioisomeric carboxylate orientation: vector projected from C6 of pyrazine ring vs. C3 of triazole ring; TPSA difference not reported for comparator
Conditions	Computed molecular descriptors (PubChem 2.2 / Cactvs 3.4.8.18); regioisomerism confirmed by IUPAC nomenclature and CAS differentiation

Why This Matters

Carboxylic acid position dictates the exit vector for amide coupling and salt bridge formation in target protein binding pockets; procurement of the 6-COOH regioisomer is mandatory for synthetic routes requiring this specific geometry.

• [1] PubChem Compound Summary for CID 126790567, 3,7-Dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid. National Center for Biotechnology Information (2024). View Source
• [2] Wang P, et al. Identification of [1,2,4]Triazolo[4,3-a]pyrazine PARP1 inhibitors with overcome acquired resistance activities. European Journal of Medicinal Chemistry. 2023;260:115678. View Source

Methyl Substitution & Lipophilicity

The target compound bears methyl groups at both the 3- and 7-positions, distinguishing it from the unsubstituted aromatic analog [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (CAS 2092083-38-8) and monomethyl variants such as 7-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid [1]. The computed XLogP3-AA of -3.2 for the target indicates high hydrophilicity suitable for fragment-based screening libraries, while the two methyl groups provide modest steric bulk and metabolic shielding at N7 and the triazole C3 position [1].

Lipophilicity profile

Data to verify

XLogP3-AA = -3.2

High hydrophilicity; two methyl groups add modest steric bulk

Distinct fragment property space vs. unsubstituted or mono-methyl analogs

Class-level inference; direct comparator XLogP not available

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and molecular complexity
Target Compound Data	XLogP3-AA = -3.2; Heavy atom count = 14; Complexity score = 247; Rotatable bonds = 1 [1]
Comparator Or Baseline	Unsubstituted [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (CAS 2092083-38-8): MW 164.12, C6H4N4O2, fully aromatic, no methyl substituents ; 7-methyl analog: quantitative XLogP data not available
Quantified Difference	ΔMW = 32.09 g/mol vs. unsubstituted analog; XLogP3-AA for unsubstituted analog not available for direct comparison; class-level inference: addition of two methyl groups typically increases LogP by approximately +1.0 unit relative to the fully aromatic unsubstituted scaffold, though the tetrahydro saturation partially offsets this effect
Conditions	XLogP3-AA computed by XLogP3 3.0 (PubChem release 2024.11.20); comparator data from vendor technical listings

Why This Matters

For fragment-based screening, the 3,7-dimethyl substitution offers a distinct lipophilicity-hydrophilicity balance and steric profile compared to unsubstituted or mono-methyl analogs, enabling exploration of a different region of fragment property space.

• [1] PubChem Compound Summary for CID 126790567, 3,7-Dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid. National Center for Biotechnology Information (2024). View Source

Dihydrochloride Salt Solubility

The target compound is commercially available as the dihydrochloride salt (CAS 2031259-29-5) in addition to the free base form . The dihydrochloride salt, with molecular formula C8H14Cl2N4O2 and average mass 269.126 g/mol, provides substantially enhanced aqueous solubility compared to the free base (MW 196.21), as the protonated secondary amine and carboxylate moieties increase polarity and ionization at physiological pH . Many close analogs, including the 3-carboxylic acid regioisomer discussed above, are primarily supplied only as the free base, limiting their direct utility in high-concentration in vitro assays without additional formulation steps.

Salt form solubility

Context-dependent

Dihydrochloride salt (CAS 2031259-29-5): enhanced aqueous solubility

vs

Free base; unsubstituted analog typically free base only

Pre-formed salt may improve assay-ready solubility and reduce DMSO artifacts

Quantitative solubility data not reported; class-level salt effect expected

Evidence Dimension	Salt form availability and solubility implication
Target Compound Data	Dihydrochloride salt (CAS 2031259-29-5): MW 269.13; formula C8H14Cl2N4O2; ≥95% purity; enhanced aqueous solubility
Comparator Or Baseline	Free base (CAS 1934266-17-7): MW 196.21, C8H12N4O2, ≥95-97% purity; unsubstituted 6-COOH analog (CAS 2092083-38-8): available primarily as free base
Quantified Difference	ΔMW = 72.92 g/mol (dihydrochloride vs. free base); quantitative solubility data (mg/mL) not reported by vendors; class-level inference: hydrochloride salt formation typically improves aqueous solubility by 10- to 100-fold for heterocyclic amines
Conditions	Purity specifications per vendor Certificate of Analysis; solubility enhancement is class-level inference based on hydrochloride salt formation of secondary amine-containing heterocycles

Why This Matters

Procurement of the pre-formed dihydrochloride salt eliminates the need for in situ hydrochloride generation during biological assay preparation, reducing experimental variability and improving dose-response reproducibility in cellular and biochemical screens.

C6 Chiral Center for Asymmetric Synthesis

The 7-methyl substituent on the tetrahydro-pyrazine ring, combined with the carboxylic acid at the 6-position, creates a stereogenic center at C6 [1]. PubChem records confirm one undefined atom stereocenter for this compound [1]. In contrast, the fully aromatic analog (CAS 2092083-38-8) is planar and achiral, while the 3-carboxylic acid regioisomer lacks substitution at the analogous position to generate chirality . This stereochemical feature enables the target compound to serve as a chiral building block for the synthesis of enantiomerically enriched triazolopyrazine derivatives, including selective NK-3 receptor antagonists and DPP-IV inhibitors described in the patent literature that require defined stereochemistry at the pyrazine ring junction [2].

Stereocenter presence

Class-level

1 undefined stereocenter at C6 (racemate)

Achiral analogs have 0 stereocenters

Enables chiral resolution and asymmetric synthesis of enantiopure derivatives

Confirm enantiomeric resolution protocol suitability

Evidence Dimension	Presence of a stereogenic center enabling chiral resolution or asymmetric synthesis
Target Compound Data	One undefined atom stereocenter at C6; compound is canonicalized as a racemate in PubChem [1]
Comparator Or Baseline	Unsubstituted [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid: 0 stereocenters, planar structure; 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid: 0 stereocenters
Quantified Difference	1 stereocenter vs. 0 stereocenters; target compound can be resolved into enantiomers or used in diastereoselective transformations, whereas comparators cannot
Conditions	Structural analysis based on SMILES notation and computed stereochemical descriptors (PubChem Cactvs 3.4.8.18)

Why This Matters

For programs requiring enantiomerically pure triazolopyrazine-derived inhibitors or receptor modulators, the C6 stereocenter provides a mandatory chiral handle absent from achiral analogs, directly impacting pharmacological selectivity and patent composition-of-matter claims.

• [1] PubChem Compound Summary for CID 126790567, 3,7-Dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid. National Center for Biotechnology Information (2024). View Source
• [2] Ogeda S.A., US Patent US20200283447A1: Novel chiral N-acyl-5,6,7(8-substituted)-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazines as selective NK-3 receptor antagonists. View Source

Application Scenarios

Fragment-Based Screening Library Design

The compound's fragment-like MW (196.21 g/mol), low computed lipophilicity (XLogP3-AA -3.2), and single stereocenter make it a prime candidate for inclusion in fragment screening libraries targeting protein-protein interactions or kinase hinge regions where saturated, three-dimensional scaffolds are preferred over flat aromatic systems [1]. The 6-carboxylic acid provides a synthetic handle for rapid amide coupling to generate fragment derivatives for SAR expansion, while the dihydrochloride salt form ensures solubility at screening concentrations (typically 100–500 µM in aqueous buffer) without DMSO-related artifacts .

Enantioselective PARP1/Kinase Inhibitor Synthesis

The C6 stereocenter, combined with the 3-methyl substituent on the triazole ring, enables the preparation of chiral, non-racemic triazolo[4,3-a]pyrazine derivatives for targeted inhibitor programs [1]. The [1,2,4]triazolo[4,3-a]pyrazine core has been validated as a PARP1 inhibitory scaffold with IC50 values reaching sub-nanomolar potency in advanced analogs [2]. Procuring the racemic 3,7-dimethyl-6-carboxylic acid building block allows for chiral resolution at an early synthetic stage, establishing enantiomeric purity before elaborating the 7-position with diverse N-acyl or N-alkyl substituents as described in NK-3 antagonist and DPP-IV inhibitor patent families [3].

Solubility-Optimized Parallel Synthesis Intermediates

For medicinal chemistry groups running parallel amide coupling or N-alkylation arrays on the triazolo[4,3-a]pyrazine scaffold, the dihydrochloride salt (CAS 2031259-29-5, ≥95% purity) offers a pre-ionized, free-flowing solid that dissolves readily in polar aprotic solvents (DMF, DMSO) and aqueous reaction media . This eliminates the variability associated with in situ salt formation from the free base and ensures consistent stoichiometry across reaction wells, directly improving synthetic reproducibility and isolated yields in library production .

Synthesis of Triazolo[4,3-a]pyrazin-8(7H)-ones

A published synthetic route to 3,7-disubstituted [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-ones starts from oxalic acid monoamide esters and proceeds via cyclization of 3-hydrazinopyrazin-2-ones [4]. The target 3,7-dimethyl-6-carboxylic acid building block can serve as a precursor or structural mimetic in this pathway, exploiting the 3-methyl group to direct regioselective cyclization and the 6-carboxylic acid for subsequent functionalization. This application is uniquely accessible to the 3,7-dimethyl-substituted variant and cannot be replicated with the unsubstituted or 3-carboxylic acid analogs.

Application

Selection Property

Validation Focus

Fragment-based screening library design

Fragment-like physicochemical profile (low lipophilicity, 1 HBD, TPSA 71.3 Ų)

Solubility at screening concentrations; amide coupling handle for SAR

Enantioselective PARP1/kinase inhibitor synthesis

C6 stereocenter for chiral resolution

Enantiomeric purity post-resolution; kinase hinge-binding geometry

Solubility-optimized parallel synthesis

Dihydrochloride salt, polar aprotic solvent solubility

Stoichiometry consistency and reaction yield reproducibility

Triazolo[4,3-a]pyrazin-8(7H)-one synthesis

3,7-Dimethyl substitution for regiocontrol

Cyclization regioselectivity and 6-COOH functionalization

• [1] PubChem Compound Summary for CID 126790567, 3,7-Dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid. National Center for Biotechnology Information (2024). View Source
• [2] Wang P, et al. Identification of [1,2,4]Triazolo[4,3-a]pyrazine PARP1 inhibitors with overcome acquired resistance activities. European Journal of Medicinal Chemistry. 2023;260:115678. View Source
• [3] Ogeda S.A., US Patent US20200283447A1: Novel chiral N-acyl-5,6,7(8-substituted)-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazines as selective NK-3 receptor antagonists. View Source
• [4] Kovalenko SS, Kulikovska KY, Drushlyak OG, Zhuravel IO, Kovalenko SM, Chernykh VP. A suitable synthesis of [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one derivatives. Chemistry of Heterocyclic Compounds. 2014;8:1243-1249. View Source